![molecular formula C16H16F3N3O3S B2376425 2-((4-(trifluoromethoxy)phenyl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine CAS No. 2034546-98-8](/img/structure/B2376425.png)
2-((4-(trifluoromethoxy)phenyl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
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Overview
Description
Scientific Research Applications
Antibacterial Applications
Synthesis for Antibacterial Agents : Compounds containing a sulfonamido moiety, similar to the one in your query, have been synthesized with the aim of developing new antibacterial agents. These compounds showed high antibacterial activities in tests, highlighting their potential in medical applications (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial Activity of Pyrazole Derivatives : A study focused on the synthesis of novel 1H-pyrazole derivatives, which contain an aryl sulfonate moiety, demonstrated their effectiveness against microbial strains, including both Gram-positive and Gram-negative bacteria, as well as fungi (Kendre, Landge, Jadhav, & Bhusare, 2013).
New Heterocyclic Compounds with Antimicrobial Properties : Research into the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, similar to the queried compound, revealed promising antimicrobial properties. These compounds could be useful in developing new antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Antifungal Applications
Synthesis of Trifluoromethyl-containing Pyrazolines : A study reported the synthesis of a novel series of trifluoromethyl-containing pyrazolines, which demonstrated antimicrobial activity against fungi, bacteria, and alga. These compounds might be valuable in the development of new antifungal agents (Bonacorso et al., 2006).
Antifungal Properties of Pyrazolopyrimidines : The synthesis of pyrazolopyrimidine ring systems, containing a phenylsulfonyl moiety, demonstrated activity against bacteria and fungi, surpassing the activity of reference drugs in some cases. These findings suggest their potential as antifungal agents (Alsaedi, Farghaly, & Shaaban, 2019).
Mechanism of Action
Target of Action
The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to the arrest of cell division
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the replication of cancer cells .
Pharmacokinetics
The compound’s effectiveness against various cell lines suggests it may have favorable bioavailability
Result of Action
The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . This suggests that the compound could potentially be used as a therapeutic agent in the treatment of certain types of cancer .
Properties
IUPAC Name |
11-[4-(trifluoromethoxy)phenyl]sulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3N3O3S/c17-16(18,19)25-11-4-6-12(7-5-11)26(23,24)21-8-9-22-15(10-21)13-2-1-3-14(13)20-22/h4-7H,1-3,8-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKVNIYUGKOUGM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3CN(CCN3N=C2C1)S(=O)(=O)C4=CC=C(C=C4)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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